4-Cyclopropyl-4H-[1,2,4]triazole

• IUPAC Name: 4-cyclopropyl-1,2,4-triazole
• InChI: InChI=1S/C5H7N3/c1-2-5(1)8-3-6-7-4-8/h3-5H,1-2H2
• InChI Key: BMHJVMAHIYFSOF-UHFFFAOYSA-N
• Canonical SMILES: C1CC1N2C=NN=C2
• Molecular Formula: C5H7N3
• DSSTOX Substance ID: DTXSID00512370
• Molecular Weight: 109.13 g/mol
• CAS RN: 36175-35-6

Description

4-Cyclopropyl-4H-[1,2,4]triazole is a derivative of 1,2,4-triazole, which is a planar molecule with C-N and N-N distances falling into a narrow range of 136 - 132 picometers. The 1,2,4-triazole is amphoteric, being susceptible to both N-protonation and deprotonation in aqueous solution.

Synthesis Analysis

The synthesis of 1,2,4-triazoles involves various methods. One approach involves triflic anhydride activation followed by microwave-induced cyclodehydration for the synthesis of 3,4,5-trisubstituted 1,2,4-triazoles from secondary amides and hydrazides. Another method involves the use of N-Tosylhydrazones as substrates for diversity-oriented synthesis of 1,2,4-triazoles.

Molecular Structure Analysis

The molecule in 4-cyclopropyl-4,5-dihydro-1H-1,2,3-triazole is disposed about a mirror plane with the triazole ring lying in the plane and being orthogonal to the cyclopropyl ring. Considerable delocalization of π-electron density within the triazole ring is indicated by the pattern of bond distances.

Chemical Reactions Analysis

The chemical reactions involving 1,2,4-triazoles are diverse. For instance, Cu (II) catalyzes the construction of 4,5-disubstituted 1,2,4-triazole-3-thiones from arylidenearylthiosemicarbazides. Upon prolonging the reaction time, the in situ generated thiones are transformed to 4,5-disubstituted 1,2,4-triazoles via a desulfurization process.

Physical And Chemical Properties Analysis

1,2,4-Triazoles are known for their high luminescent properties and a large quantum yield of emitted photons. They also have the ability to manifest substituents around a core scaffold in defined three-dimensional (3D) representations.

Scientific Research Applications

Antifungal Applications

The 1,2,4-triazole core is a crucial component in several antifungal agents such as itraconazole and voriconazole. .

Antiviral Applications

Compounds like ribavirin that contain the 1,2,4-triazole structure have shown effectiveness as antiviral agents. .

Antimigraine Applications

The triazole ring is present in antimigraine medications such as rizatriptan. .

Anxiolytic Applications

In the realm of anxiety disorders, 1,2,4-triazoles like alprazolam serve as anxiolytics. .

Antidepressant Applications

Trazodone is another example where the 1,2,4-triazole moiety is utilized. .

Antitumoral Applications

Letrozole and anastrozole are antitumoral agents that contain the 1,2,4-triazole structure. .

Analgesic and Anti-inflammatory Applications

The 1,2,4-triazole derivatives have been explored for their potential analgesic and anti-inflammatory properties. .

Anticancer Applications

Research has been conducted on designing 1,2,4-triazole derivatives to evaluate their anticancer activity. .

Safety and Hazards

According to the safety data sheet, 1,2,4-triazole is harmful if swallowed and causes serious eye irritation. It may also damage fertility or the unborn child. It is recommended to use personal protective equipment and ensure adequate ventilation when handling this compound.

Future Directions

The future directions for 1,2,4-triazoles involve their potential application in optoelectronic devices such as organic light-emitting diodes (OLEDs), photovoltaic cells, and organic field-effect transistors (OFETs). Their high nitrogen content makes them especially interesting for these applications.

Mechanism of Action

Target of Action

Triazole compounds are known for their broad range of pharmacological applications, including antimicrobial, antiviral, antitubercular, anticancer, anticonvulsant, analgesic, antioxidant, anti-inflammatory, and antidepressant activities .

Mode of Action

1,2,4-triazoles are known to interact with different targets due to their ability to form hydrogen bonds . They can accommodate a broad range of substituents (electrophiles and nucleophiles) around the core structures, paving the way for the construction of diverse novel bioactive molecules .

Biochemical Pathways

1,2,4-triazoles and their derivatives are known to have significant biological properties, affecting various biochemical pathways related to their antimicrobial, antiviral, antitubercular, anticancer, anticonvulsant, analgesic, antioxidant, anti-inflammatory, and antidepressant activities .

Pharmacokinetics

Triazole compounds are generally known for their good pharmacokinetic and pharmacodynamic properties, and their resistance to metabolic degradation .

Result of Action

1,2,4-triazoles and their derivatives are known to have significant biological properties, resulting in various therapeutic applications .

Action Environment

A study on the synthesis of 1,2,4-triazoles reported an environmentally benign method that produces water and ammonia as the only by-products, exhibiting a low environmental factor, eco-scale penalty, and process mass intensity .